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Compound of Interest

Compound Name: Gsk583

Cat. No.: B15603638 Get Quote

Essential Safety and Handling Guide for GSK583
Disclaimer: This document provides essential safety and logistical information for the handling

of GSK583, a potent and selective RIP2 kinase inhibitor.[1][2][3] A specific Safety Data Sheet

(SDS) for GSK583 is not publicly available. The following guidelines are based on general

safety protocols for potent, research-grade kinase inhibitors and should be used to supplement,

not replace, a thorough risk assessment and adherence to all institutional and regulatory safety

protocols.

GSK583 is a potent, biologically active small molecule that should be treated as potentially

hazardous.[4] Researchers, scientists, and drug development professionals must handle this

compound with a high degree of caution to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling GSK583. The required level of

protection depends on the specific laboratory activity being performed.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Two pairs of nitrile

gloves (double-gloving). Eye Protection:

Chemical splash goggles. Lab Coat: Dedicated,

disposable, or non-absorbent lab coat.

Ventilation: Certified chemical fume hood or

powder containment hood.[4]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves. Eye

Protection: Chemical splash goggles or a face

shield. Lab Coat: Standard laboratory coat.

Ventilation: Chemical fume hood.[4]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Containment: Class II biological

safety cabinet.[4]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Handling and Experimental Use
A clear and concise operational plan is essential for the safe management of GSK583 within

the laboratory.

Designated Area: All work with GSK583 should be conducted in a designated and clearly

marked area.[4]

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood to avoid the inhalation of dust or aerosols.[4][5]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If dedicated

equipment is not feasible, thoroughly decontaminate all non-disposable items after use.[4]
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Hand Washing: Thoroughly wash hands with soap and water after handling the compound,

even if gloves were worn.[4]

Storage: GSK583 is typically stored at -20°C.[5] For stock solutions, storage at -80°C is

recommended for up to one year, and at -20°C for up to six months.[2][6]

Experimental Protocols
Stock Solution Preparation:

Equilibrate the vial of solid GSK583 to room temperature before opening.

Weigh the desired amount of the solid compound carefully inside a chemical fume hood to

avoid generating dust.[5]

Slowly add the desired solvent (e.g., DMSO) to the vial.[5] GSK583 is soluble in DMF at 30

mg/ml and in a 1:9 solution of DMF:PBS (pH 7.2) at 0.1 mg/ml.[1] It is also soluble in DMSO

at 79 mg/mL.[3]

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.[5]

Disposal Plan: Managing Contaminated Waste
Proper disposal of GSK583 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure. All waste must be treated as hazardous chemical

waste.[5][7]
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Waste Type Disposal Procedure

Solid Waste

Collect all disposable items that have come into

contact with GSK583 (e.g., pipette tips, tubes,

gloves) in a dedicated, sealed, and clearly

labeled hazardous waste container.[4][5]

Liquid Waste

Collect unused solutions and contaminated

media in a labeled, leak-proof hazardous waste

container. Do not pour down the drain.[4][5]

Contaminated Sharps

Dispose of in a puncture-resistant sharps

container labeled for hazardous chemical waste.

[7]

Decontamination: All non-disposable equipment should be decontaminated according to

institutional guidelines for handling potent chemical compounds.

Signaling Pathway and Experimental Workflow
Diagrams
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Personal Protective Equipment for GSK583
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Caption: Hierarchy of recommended Personal Protective Equipment (PPE) for handling

GSK583.
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GSK583 Handling and Disposal Workflow

Receipt & Inspection
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Caption: Step-by-step workflow for the safe handling and disposal of GSK583.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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